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Compound of Interest

3-(3-Nitrophenoxy)propylamine

Compound Name:
HCI

Cat. No.: B8097154

Get Quote

\ J

CAS: 1035452-26-6 Formula: C

H
CIN

O

Molecular Weight: 232.66 g/mol Primary Class: Aryloxypropylamine Building Blocks

Executive Summary & Chemical Profile

3-(3-Nitrophenoxy)propylamine hydrochloride is a specialized ether-linked amine scaffold used
primarily as a "masked" intermediate in medicinal chemistry. Its value lies in the orthogonality of
its functional groups: the primary amine facilitates immediate coupling (amide/reductive
amination), while the nitro group serves as a latent aniline functionality, accessible via reduction
(e.g., Fe/NH

ClorH

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b8097154#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8097154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

/Pd) at a later synthetic stage. This makes it a critical building block for bifunctional ligands,
PROTAC linkers, and SNRI (Serotonin-Norepinephrine Reuptake Inhibitor) analogues.

Physicochemical Specifications

Property Specification Technical Note
] ) ) Hygroscopic; store under

Appearance White to off-white solid i

desiccant.

Sharp MP indicates high salt
Melting Point 160-165 °C (Lit.) purity; broad range suggests

free base contamination.

Limited solubility in non-polar
Solubility DMSO, Methanol, Water organics (DCM/Hexane) due to

HCI salt form.

Requires basic conditions (Et
pKa (Calc) ~9.8 (Amine)

N/DIPEA) for nucleophilic

substitution reactions.

Market Analysis: Suppliers & Pricing Strategy

The market for CAS 1035452-26-6 is bifurcated between catalog suppliers (high cost,
immediate dispatch) and bulk manufacturers (lower cost, lead time required).

Sourcing Tier Analysis (Q1 2026 Data)

Prices are estimated averages based on current catalog data and are subject to fluctuation.
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Supplier Representat . Price Range . Recommen
) . Pack Size Lead Time
Tier ive Vendors (USD) ded Use
] Fluorochem, Pilot scale,
Tier 1: ) )
Sigma- 500 mg $200 - $250 1-3 Days Hit-to-Lead
Catalog ] )
Aldrich screening.
Library
Tier 2: BLD Pharm, synthesis,
o _ 1lg $250 - $300 5-10 Days
Specialist Enamine Scale-up
validation.
Process
Shanghai )
] chemistry,
Tier 3: Bulk Hanhong, 10 g+ ~$15 - $50/g 2-3 Weeks
GLP tox
Bide Pharm
batches.

Procurement Insight: For early-stage discovery, the high cost of Tier 1 suppliers is justified by
the Certificate of Analysis (CoA) reliability. However, for >10g requirements, moving to Tier 3
suppliers (often the original manufacturers for Tier 1) can reduce costs by 80-90%. Always
request a 1H-NMR and LCMS trace before bulk purchase to verify the absence of the bis-
alkylated impurity.

Synthetic Production & Impurity Profiling

Understanding the synthesis is crucial for anticipating impurities. The industrial route typically
employs the Gabriel Synthesis to avoid polymerization of the amine.

Industrial Synthesis Workflow

The reaction proceeds via the alkylation of 3-nitrophenol with N-(3-bromopropyl)phthalimide,
followed by hydrazinolysis.
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HCI Salt Formation
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Figure 1: Gabriel Synthesis route ensuring primary amine selectivity and minimizing secondary
amine byproducts.

Critical Quality Attributes (CQA)

» Bis-alkylation Impurity: In cheaper direct alkylation routes (using 1,3-dibromopropane), the
amine can react twice, linking two nitrophenol rings. Limit: <0.5%.

o Residual Hydrazine: If the Gabriel method is used, trace hydrazine is a genotoxic impurity
(GTI). Limit: <10 ppm.

o Water Content: As a hydrochloride salt, it is hygroscopic. High water content impacts
stoichiometry in coupling reactions.

Applications in Drug Discovery

This compound is rarely the final drug; it is a linker scaffold.
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SNRI & GPCR Ligand Design

The 3-phenoxypropylamine motif is pharmacophoric for the serotonin transporter (SERT) and
norepinephrine transporter (NET).[1]

o Mechanism: The propyl chain provides the optimal distance (approx. 3 carbon linker)
between the aromatic "anchor" and the basic nitrogen, mimicking the biogenic amine
neurotransmitters.

o Modification: The 3-nitro group is electron-withdrawing, reducing metabolic liability on the
ring compared to unsubstituted analogues.

Combinatorial Library Generation (The "Reduce-and-
Couple" Strategy)

The nitro group is a "dummy" variable that allows for late-stage diversification.
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3-(3-Nitrophenoxy)

propylamine HCI
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Figure 2: The "Reduce-and-Couple" workflow allows this molecule to serve as a branch point

for synthesizing diverse kinase inhibitors or degraders.

Handling & Safety Protocol

Signal Word:WARNING (GHSO07)
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H302: Harmful if swallowed.[2]

H315/H319: Causes skin and serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Standard Operating Procedure (SOP):

Weighing: Must be performed in a fume hood or powder containment enclosure.

Solubilization: Dissolve in DMSO or Methanol before adding base. Adding base to the solid
can cause localized clumping or exotherms.

Neutralization: When converting to free base, use a biphasic system (DCM/Na

CO

) rather than direct addition of strong base to avoid hydrolysis of the ether linkage (though
rare, it is possible under forcing conditions).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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